Cas no 2138090-92-1 (Methyl 2-(2-aminocyclooctyl)acetate)

• Product Name: Methyl 2-(2-aminocyclooctyl)acetate
• CAS No: 2138090-92-1
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 5984974
• PubChem ID: 165497453
• Update Time: 2025-10-31

Methyl 2-(2-aminocyclooctyl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-1154467
• 2138090-92-1
• methyl 2-(2-aminocyclooctyl)acetate
• Methyl 2-(2-aminocyclooctyl)acetate

• Inchi： 1S/C11H21NO2/c1-14-11(13)8-9-6-4-2-3-5-7-10(9)12/h9-10H,2-8,12H2,1H3
• InChI Key： POEDBCLYWCLFJL-UHFFFAOYSA-N
• SMILES： O(C)C(CC1CCCCCCC1N)=O

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 2-(2-aminocyclooctyl)acetate

Methyl 2-(2-aminocyclooctyl)acetate: An Overview of a Promising Compound (CAS No. 2138090-92-1)

Methyl 2-(2-aminocyclooctyl)acetate (CAS No. 2138090-92-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and potential biological activities, holds promise for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to Methyl 2-(2-aminocyclooctyl)acetate.

The chemical structure of Methyl 2-(2-aminocyclooctyl)acetate consists of a cyclic octane ring with an amino group and an acetate ester moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The cyclic octane ring provides structural rigidity, which can influence the compound's conformational stability and interactions with biological targets. The amino group, on the other hand, can participate in hydrogen bonding and electrostatic interactions, making it a key site for functionalization and modification.

Recent studies have explored the synthesis of Methyl 2-(2-aminocyclooctyl)acetate using various methodologies. One common approach involves the reaction of cyclooctanone with an appropriate amine followed by esterification with methanol. This multi-step process allows for the controlled introduction of functional groups and ensures high yields and purity of the final product. Additionally, alternative synthetic routes have been developed to improve efficiency and reduce environmental impact, aligning with the principles of green chemistry.

In terms of biological activity, Methyl 2-(2-aminocyclooctyl)acetate has shown promising results in several preclinical studies. Research has indicated that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action is believed to involve the modulation of key signaling pathways involved in inflammation, such as NF-κB and MAPK.

Furthermore, Methyl 2-(2-aminocyclooctyl)acetate has been investigated for its neuroprotective effects. Studies have demonstrated that this compound can reduce oxidative stress and protect neurons from damage induced by various toxic agents. These findings suggest that Methyl 2-(2-aminocyclooctyl)acetate may have therapeutic potential in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of Methyl 2-(2-aminocyclooctyl)acetate have also been studied to assess its suitability for drug development. Initial data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of Methyl 2-(2-aminocyclooctyl)acetate. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, Methyl 2-(2-aminocyclooctyl)acetate (CAS No. 2138090-92-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, combined with favorable pharmacokinetic properties, makes it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, Methyl 2-(2-aminocyclooctyl)acetate may emerge as a valuable tool in the treatment of various diseases.